Cas no 62702-63-0 (2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-)
62702-63-0 structure
Product Name:2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
CAS No:62702-63-0
MF:C19H32OS2
MW:340.586783409119
CID:434694
PubChem ID:21450458
Update Time:2025-04-19
2-Thiophenecarboxaldehyde, 5-(tetradecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
- 5-tetradecylsulfanylthiophene-2-carbaldehyde
- 5-(TETRADECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
- 62702-63-0
- DTXSID30614093
- SCHEMBL11720811
-
- Inchi: 1S/C19H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21-19-15-14-18(17-20)22-19/h14-15,17H,2-13,16H2,1H3
- InChI Key: XTVICLRUJVXPHM-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C=O)S1)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 340.18966
- Monoisotopic Mass: 340.18945799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 17.07
2-Thiophenecarboxaldehyde, 5-(tetradecylthio)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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